Cas no 27996-86-7 (4-(1H-1,2,4-Triazol-1-yl)benzaldehyde)
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde is a versatile heterocyclic aldehyde compound featuring a benzaldehyde core substituted with a 1,2,4-triazole moiety at the 4-position. This structural motif imparts reactivity in both the aldehyde and triazole functional groups, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The triazole ring enhances stability and offers potential for hydrogen bonding or metal coordination, while the aldehyde group enables further derivatization via condensation or nucleophilic addition reactions. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a useful building block for constructing complex molecular architectures.
27996-86-7 structure
Product Name:4-(1H-1,2,4-Triazol-1-yl)benzaldehyde
CAS No:27996-86-7
MF:C9H7N3O
MW:173.171381235123
MDL:MFCD02681969
CID:288475
PubChem ID:2776488
Update Time:2025-08-05
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-[1,2,4]Triazol-1-yl-benzaldehyde
- 4-(1,2,4-Triazol-1-yl)benzaldehyde
- 4-(1H-1,2,4-TRIAZOL-1-YL)BENZALDEHYDE
- 4-(1H-1,2,4-Triazol-1-yl)benzenecarbaldehyde
- Benzaldehyde,4-(1H-1,2,4-triazol-1-yl)-
- 1-(4-Formylphenyl)-1,2,4-triazole
- Benzaldehyde, 4-(1H-1,2,4-triazol-1-yl)-
- MLS000755837
- TVEJNWMWDIXPAX-UHFFFAOYSA-N
- HMS2617K17
- 4-(1,2,4-triazolyl)benzaldehyde
- SBB052128
- TRA0095006
- 4-(1H-1,2,4-Triazol-1-yl)benzaldehyde
-
- MDL： MFCD02681969
- Inchi： 1S/C9H7N3O/c13-5-8-1-3-9(4-2-8)12-7-10-6-11-12/h1-7H
- InChI Key： TVEJNWMWDIXPAX-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(=CC=1)N1C=NC=N1
Computed Properties
- Exact Mass: 173.05900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 178
- Topological Polar Surface Area: 47.8
Experimental Properties
- Melting Point: 147.0 to 151.0 deg-C
- Boiling Point: 369°C at 760 mmHg
- Flash Point: 177.1℃
- PSA: 47.78000
- LogP: 1.07980
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： R22;R36/37/38
- Safety Instruction： S22; S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C
- Safety Term：S24/25
- Risk Phrases：R22
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 065105-1g |
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
27996-86-7 | 97% | 1g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 065105-5g |
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
27996-86-7 | 97% | 5g |
￡27.00 | 2022-03-01 | |
| Fluorochem | 065105-25g |
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
27996-86-7 | 97% | 25g |
￡109.00 | 2022-03-01 | |
| Fluorochem | 065105-100g |
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
27996-86-7 | 97% | 100g |
￡327.00 | 2022-03-01 | |
| Chemenu | CM251894-25g |
4-[1,2,4]Triazol-1-yl-benzaldehyde |
27996-86-7 | 95% | 25g |
$131 | 2021-06-16 | |
| Chemenu | CM251894-100g |
4-[1,2,4]Triazol-1-yl-benzaldehyde |
27996-86-7 | 95% | 100g |
$355 | 2021-06-16 | |
| Ambeed | A224989-1g |
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
27996-86-7 | 97% | 1g |
$7.0 | 2024-04-20 | |
| Ambeed | A224989-5g |
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
27996-86-7 | 97% | 5g |
$25.0 | 2024-04-20 | |
| Ambeed | A224989-10g |
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
27996-86-7 | 97% | 10g |
$49.0 | 2024-04-20 | |
| Ambeed | A224989-25g |
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
27996-86-7 | 97% | 25g |
$99.0 | 2024-04-20 |
4-(1H-1,2,4-Triazol-1-yl)benzaldehyde Related Literature
-
Zheng Zheng,Qiong Zhang,Zhipeng Yu,Mingdi Yang,Hongping Zhou,Jieying Wu,Yupeng Tian J. Mater. Chem. C 2013 1 822
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